1-difluoromethanesulfonylcyclopropane-1-carboxylic acid
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Description
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid is a compound of significant interest in organic chemistry due to its unique structure and reactivity. It features a cyclopropane ring substituted with a difluoromethanesulfonyl group and a carboxylic acid group. This combination of functional groups imparts distinct chemical properties, making it valuable for various applications in scientific research and industry.
Properties
CAS No. |
2758004-53-2 |
|---|---|
Molecular Formula |
C5H6F2O4S |
Molecular Weight |
200.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid typically involves the cyclopropanation of suitable precursors followed by the introduction of the difluoromethanesulfonyl group. One common method involves the reaction of cyclopropane derivatives with difluoromethyl sulfonyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or sodium hydride to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as crystallization or chromatography are employed to obtain high-purity 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid .
Chemical Reactions Analysis
Types of Reactions
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The carboxylic acid group can be oxidized to form corresponding carboxylates or other oxidized derivatives.
Reduction: The compound can be reduced to form alcohols or other reduced products.
Substitution: The difluoromethanesulfonyl group can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles such as amines or thiols can react with the difluoromethanesulfonyl group under basic or neutral conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylates, while reduction can produce alcohols. Substitution reactions can lead to a variety of derivatives depending on the nucleophile employed .
Scientific Research Applications
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound’s unique structure makes it a valuable tool for studying enzyme mechanisms and protein interactions.
Industry: The compound is used in the production of specialty chemicals and materials with unique properties
Mechanism of Action
The mechanism of action of 1-difluoromethanesulfonylcyclopropane-1-carboxylic acid involves its interaction with specific molecular targets. The difluoromethanesulfonyl group can act as an electrophile, reacting with nucleophilic sites on proteins or other biomolecules. This interaction can modulate the activity of enzymes or other proteins, leading to various biological effects. The cyclopropane ring’s strain also contributes to the compound’s reactivity, facilitating its participation in various chemical reactions .
Comparison with Similar Compounds
Similar Compounds
1-difluoromethylcyclopropane-1-carboxylic acid: Similar structure but lacks the sulfonyl group.
Cyclopropane-1-carboxylic acid: Lacks both the difluoromethanesulfonyl and difluoromethyl groups.
Difluoromethylsulfonylbenzene: Contains the difluoromethanesulfonyl group but lacks the cyclopropane ring.
Uniqueness
1-difluoromethanesulfonylcyclopropane-1-carboxylic acid is unique due to the combination of its functional groups. The presence of both the difluoromethanesulfonyl group and the cyclopropane ring imparts distinct chemical properties, making it more reactive and versatile compared to similar compounds. This uniqueness makes it valuable for various applications in research and industry .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
